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Compound of Interest

Compound Name:
cis-5-Methyloxolane-2-carboxylic

acid

Cat. No.: B1381364 Get Quote

Disclaimer: The initial request for information on CAS number 1807937-55-8 did not yield a

definitive chemical identity. Extensive database searches suggest this CAS number may be

erroneous or obsolete. This guide focuses on the closely related and structurally plausible

compound, 5-methyloxolane-2-carboxylic acid, which is associated with the CAS number

61834-13-7. It is presumed that this is the compound of interest for researchers, scientists, and

drug development professionals.

Core Compound Properties
5-Methyloxolane-2-carboxylic acid, also known by its IUPAC name 5-methyltetrahydro-2-

furancarboxylic acid, is a heterocyclic carboxylic acid. Its structure features a saturated five-

membered ether ring (an oxolane or tetrahydrofuran ring) substituted with a methyl group at the

5-position and a carboxylic acid group at the 2-position. This structure results in

stereoisomerism, and the properties can vary between different stereoisomers.

Table 1: General and Chemical Properties of 5-Methyloxolane-2-carboxylic Acid
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Property Value Source(s)

CAS Number 61834-13-7 [1]

Molecular Formula C₆H₁₀O₃ [1]

Molecular Weight 130.14 g/mol

IUPAC Name
5-methyltetrahydro-2-

furancarboxylic acid

Appearance Typically a colorless liquid [2]

Solubility Likely soluble in polar solvents [2]

Synthesis and Experimental Protocols
The synthesis of 5-methyloxolane-2-carboxylic acid and its derivatives can be achieved

through various synthetic routes, often starting from bio-based platform chemicals.

Synthesis from Levulinic Acid
One potential pathway to a related compound, 2-methyloxolane (also known as 2-

methyltetrahydrofuran or 2-MeTHF), involves the hydrogenation of levulinic acid.[3] While a

direct synthesis protocol for the carboxylic acid was not found in the immediate search, a

plausible conceptual pathway can be illustrated.

Conceptual Synthesis Workflow:
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Caption: Conceptual synthesis pathway from levulinic acid.

General Reactivity
As a carboxylic acid, 5-methyloxolane-2-carboxylic acid is expected to undergo typical

reactions of this functional group.

Esterification: Reaction with alcohols in the presence of an acid catalyst will yield the

corresponding esters.[2]

Reduction: The carboxylic acid can be reduced to the corresponding alcohol using strong

reducing agents like lithium aluminum hydride.[2]

Amide Formation: Reaction with amines can produce the corresponding amides.

Biological Activity and Signaling Pathways
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Currently, there is limited publicly available information on the specific biological activity or

signaling pathway interactions of 5-methyloxolane-2-carboxylic acid. However, the oxolane

(tetrahydrofuran) ring is a structural motif present in various biologically active molecules and

natural products. Its role as a chiral building block suggests its potential use in the synthesis of

more complex pharmaceutical compounds.[2]

The biological effects of such compounds are highly dependent on their stereochemistry and

the nature of other functional groups present in the molecule.[2]

Logical Relationship for Investigating Biological Activity:

5-Methyloxolane-2-carboxylic Acid
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Target Identification ADMET Profiling

Signaling Pathway Analysis

Click to download full resolution via product page

Caption: Standard workflow for characterizing biological activity.

Commercial Suppliers
5-Methyloxolane-2-carboxylic acid (CAS 61834-13-7) is available from several chemical

suppliers, primarily for research and development purposes.

Table 2: Selected Suppliers of 5-Methyloxolane-2-carboxylic Acid
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Supplier Product Number (Example) Purity/Notes

Sigma-Aldrich ATEH9A1E893F -

abcr GmbH AB616620 -

BLD Pharmatech Ltd. - Research Chemicals

Ambeed, Inc. - Building Blocks, Intermediates

Note: Product numbers and availability are subject to change. Please consult the respective

supplier's website for current information.

Conclusion
5-Methyloxolane-2-carboxylic acid is a specialty chemical with potential applications as a

building block in organic synthesis, particularly for the development of novel pharmaceuticals

and other bioactive molecules. While detailed experimental protocols and biological activity

data are not extensively documented in publicly accessible literature, its fundamental chemical

properties and availability from commercial suppliers provide a basis for further research and

development. Researchers interested in this compound should consider its stereochemistry in

their experimental design, as this will likely have a significant impact on its biological properties.

Further investigation is warranted to fully elucidate its potential in various scientific and

industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: 5-Methyloxolane-2-carboxylic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1381364#cas-number-1807937-55-8-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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